Cas no 18479-98-6 (Sar-Gly-Gly-OH)

• Product Name: Sar-Gly-Gly-OH
• CAS No: 18479-98-6
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• CID: 123030
• Update Time: 2025-04-24

Sar-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methylglycylglycyl- (9CI)
• 2-[[2-[[2-(methylamino)acetyl]amino]acetyl]amino]acetic acid
• SARCOSYLGLYCYLGLYCINE
• Sar-gly-gly-oh
• Sar-Gly-Gly-OH

• Inchi： 1S/C7H13N3O4/c1-8-2-5(11)9-3-6(12)10-4-7(13)14/h8H,2-4H2,1H3,(H,9,11)(H,10,12)(H,13,14)
• InChI Key： QWOFXURFHXRJBJ-UHFFFAOYSA-N
• SMILES： O=C(CNC)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 203.09069
• Monoisotopic Mass: 203.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2

Experimental Properties

• PSA: 107.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Sar-Gly-Gly-OH

Glycine, N-methylglycylglycyl- (9CI) and CAS No. 18479-98-6: A Comprehensive Overview

Glycine, N-methylglycylglycyl- (9CI), identified by the chemical compound code CAS No. 18479-98-6, is a significant synthetic peptide with a broad spectrum of applications in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique amino acid sequence, has garnered considerable attention due to its potential in modulating various biological pathways and its role in the development of novel therapeutic agents.

The molecular structure of Glycine, N-methylglycylglycyl- (9CI) consists of a linear chain of three amino acids: glycine, N-methylglycine, and glycine. This specific arrangement imparts distinct biochemical properties that make it a valuable intermediate in peptide synthesis and a candidate for further functionalization. The presence of the N-methyl group in the second amino acid enhances the stability and solubility of the peptide, making it more amenable to various biochemical processes.

In recent years, there has been growing interest in the use of synthetic peptides like Glycine, N-methylglycylglycyl- (9CI) in drug development. Peptides have emerged as a crucial class of therapeutic agents due to their high specificity and low toxicity. The compound's ability to mimic natural biomolecules has opened new avenues for treating a variety of diseases, including inflammatory disorders, cancer, and neurodegenerative conditions.

One of the most promising applications of Glycine, N-methylglycylglycyl- (9CI) is in the field of immunomodulation. Research has shown that this peptide can interact with immune cells and modulate their activity. For instance, studies have demonstrated its potential in enhancing the function of T-cells and natural killer cells, which are critical components of the adaptive and innate immune systems. This makes it a promising candidate for developing vaccines and immunotherapies.

Furthermore, the compound has been investigated for its role in anti-cancer therapy. Certain peptides have been found to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. The unique structure of Glycine, N-methylglycylglycyl- (9CI) may enable it to selectively target cancer cells by binding to specific receptors overexpressed on their surface. This targeted action could reduce side effects associated with traditional chemotherapy.

The synthesis of Glycine, N-methylglycylglycyl- (9CI) involves advanced techniques in peptide chemistry. Solid-phase peptide synthesis (SPPS) is commonly used due to its efficiency and scalability. This method allows for the precise construction of complex peptide sequences, including those with modifications like the N-methyl group. The growing sophistication of synthetic methodologies has made it possible to produce increasingly complex peptides with high purity and yield.

The pharmacokinetic properties of Glycine, N-methylglycylglycyl- (9CI) are also an area of active research. Understanding how this peptide is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Studies have shown that modifications to the peptide structure can significantly influence its bioavailability and duration of action. For example, incorporating prodrugs or using pegylation techniques can enhance stability and prolong circulation time in the bloodstream.

In addition to its therapeutic applications, Glycine, N-methylglycylglycyl- (9CI) has been explored for its role in regenerative medicine. Peptides have shown promise in stimulating tissue repair and regeneration by interacting with growth factors and signaling pathways involved in wound healing. The unique properties of this compound make it a candidate for developing novel therapies that can promote tissue regeneration without the need for invasive surgical procedures.

The regulatory landscape for peptides like Glycine, N-methylglycylglycyl- (9CI) is evolving rapidly as their therapeutic potential becomes more apparent. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are developing guidelines specifically for peptide drugs to ensure their safety and efficacy. These regulations cover aspects such as manufacturing standards, clinical trial design, and post-market surveillance.

The future prospects for Glycine, N-methylglycylglycyl- (9CI) are bright given its diverse applications across multiple therapeutic areas. Ongoing research aims to further elucidate its mechanisms of action and identify new targets for intervention. Advances in computational biology and artificial intelligence are also expected to play a significant role in designing novel peptides with enhanced therapeutic properties.

In conclusion, Glycine, N-methylglycylglycyl- (9CI), identified by CAS No. 18479-98-6, is a versatile synthetic peptide with significant potential in pharmaceuticals and biochemical research. Its unique structure and biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in modern medicine.